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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling isobutyl propionate, including detailed operational and disposal plans

to build a foundation of trust and safety in your chemical handling procedures.

Chemical Profile: Isobutyl Propionate

Property Value Source

CAS Number 540-42-1 [1][2][3]

Molecular Formula C7H14O2 [1][2][3]

Molecular Weight 130.19 g/mol [1][2]

Appearance Colorless liquid [1]

Flash Point 26 °C / 78.8 °F [1]

Boiling Point 137 °C / 278.6 °F [4]

Hazards Flammable liquid and vapor [1][2][3]

Personal Protective Equipment (PPE): Your First Line of
Defense
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When handling isobutyl propionate, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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Body Part Protection
Recommended
Specifications

Rationale

Eyes/Face

Safety

Glasses/Goggles and

Face Shield

Wear tightly fitting

safety goggles with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards. A face

shield is

recommended for

splash protection.

Protects against

splashes and vapors

that can cause eye

irritation.

Skin
Chemically Resistant

Gloves

Full Contact: Butyl-

rubber gloves (0.7 mm

thickness) with a

breakthrough time of

>480 minutes. Splash

Contact: Latex gloves

(0.6 mm thickness)

with a breakthrough

time of >30 minutes.

Prevents skin contact

which can lead to

irritation. Always

inspect gloves before

use and use proper

removal technique.

Body Protective Clothing

Flame retardant, anti-

static, and impervious

clothing. A complete

suit should be worn.

Protects the body

from accidental

splashes and contact

with the flammable

substance.

Respiratory Air-Purifying

Respirator or

Supplied-Air

Respirator

For situations where

engineering controls

are insufficient or

during emergencies,

use a full-face

respirator with multi-

purpose combination

(US) or type ABEK

(EN 14387) respirator

cartridges. For sole

Protects against

inhalation of vapors,

which can cause

respiratory irritation

and other health

effects.
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protection, a full-faced

supplied-air respirator

is recommended.

Operational Plan: A Step-by-Step Guide to Safe
Handling
Following a clear, step-by-step operational plan is essential for minimizing risks associated with

isobutyl propionate.

1. Preparation and Risk Assessment:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for isobutyl propionate.[1][2][3][4][5]

Work Area Preparation: Ensure the work area is well-ventilated.[2][3] An eyewash station and

safety shower must be readily accessible.

Equipment Check: Use only explosion-proof electrical, ventilating, and lighting equipment.[1]

[3][4] All equipment used for handling must be properly grounded and bonded to prevent

static discharge.[4][5]

Gather Materials: Have all necessary PPE, spill containment materials (such as inert

absorbent like dry clay or sand), and waste disposal containers ready before starting.[4]

2. Handling Procedure:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Dispensing: When transferring isobutyl propionate, use non-sparking tools.[1][5] Pour

slowly to minimize splashing and vapor generation. Keep containers tightly closed when not

in use.[2][3]

Heating: Avoid heating isobutyl propionate near open flames, hot surfaces, or other

sources of ignition.[1][2] Vapors are heavier than air and can travel to an ignition source.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-propionate.pdf
https://www.vigon.com/product/isobutyl-propionate-natural/?doc=MSDS/509165_vigon_sds_us_english.pdf&namee=IsobutylPropionateNaturalSDS
https://www.synerzine.com/docs/sds/W0941%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-propionate.pdf
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/isobutyl-propionate.pdf
https://www.vigon.com/product/isobutyl-propionate-natural/?doc=MSDS/509165_vigon_sds_us_english.pdf&namee=IsobutylPropionateNaturalSDS
https://www.vigon.com/product/isobutyl-propionate-natural/?doc=MSDS/509165_vigon_sds_us_english.pdf&namee=IsobutylPropionateNaturalSDS
https://www.synerzine.com/docs/sds/W0941%20SDS%20(US-English).pdf
https://www.vigon.com/product/isobutyl-propionate-natural/?doc=MSDS/509165_vigon_sds_us_english.pdf&namee=IsobutylPropionateNaturalSDS
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W0941%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/isobutyl-propionate.pdf
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring: Be aware of the signs of overexposure, which may include headache, dizziness,

tiredness, nausea, and vomiting.[1] If you experience any of these symptoms, move to fresh

air immediately and seek medical attention.

3. Post-Handling and Cleanup:

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[1][2]

Cleaning: Clean the work area and any contaminated equipment.

PPE Removal: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items as hazardous waste.

Disposal Plan: Responsible Waste Management
Proper disposal of isobutyl propionate and contaminated materials is critical for

environmental safety and regulatory compliance.

1. Waste Identification and Segregation:

Hazardous Waste: Isobutyl propionate is considered a hazardous waste due to its

flammability.[1]

Segregation: Keep isobutyl propionate waste separate from other chemical waste streams

to avoid incompatible reactions.

2. Waste Collection and Storage:

Containers: Use clearly labeled, sealed, and appropriate containers for collecting liquid

waste and contaminated solids (e.g., gloves, absorbent materials).

Storage: Store waste containers in a designated, well-ventilated, and cool area away from

ignition sources.[2][4]

3. Disposal Method:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH59612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-PROPIONATE-Natural-SDS.pdf
https://www.vigon.com/product/isobutyl-propionate-natural/?doc=MSDS/509165_vigon_sds_us_english.pdf&namee=IsobutylPropionateNaturalSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Approved Facility: Dispose of contents and containers at an approved waste disposal plant.

[1][5]

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1]

Incineration: A possible disposal method is burning in a chemical incinerator equipped with

an afterburner and scrubber system.[7]

Experimental Workflow: Safe Handling of Isobutyl
Propionate
The following diagram illustrates the logical workflow for the safe handling of isobutyl
propionate, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of isobutyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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